N-(4-Iodophenyl)-2-(3-oxo-6-methyl-2,3,4,5-tetrahydropyridazine-4-yl)acetamide

• Molecular Formula: C13H14IN3O2
• Molecular Weight: 371.17 g/mol
• IUPAC Name: N-(4-iodophenyl)-2-(3-methyl-6-oxo-4,5-dihydro-1H-pyridazin-5-yl)acetamide
• InChI: InChI=1S/C13H14IN3O2/c1-8-6-9(13(19)17-16-8)7-12(18)15-11-4-2-10(14)3-5-11/h2-5,9H,6-7H2,1H3,(H,15,18)(H,17,19)
• InChI Key: DUHNOMLVDLCAGT-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)C(C1)CC(=O)NC2=CC=C(C=C2)I

Description

N-(4-Iodophenyl)-2-(3-oxo-6-methyl-2,3,4,5-tetrahydropyridazine-4-yl)acetamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is also known by its chemical name, ITPP, and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ITPP is not fully understood, but it is believed to work by increasing the oxygen-carrying capacity of red blood cells. This is achieved by binding to hemoglobin and increasing its affinity for oxygen.
Biochemical and Physiological Effects:
ITPP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the oxygen-carrying capacity of red blood cells, improve tissue oxygenation, and increase endurance in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of ITPP is its potential use in the treatment of various diseases. However, there are also limitations to its use in lab experiments. For example, it can be difficult to obtain pure samples of ITPP, and its effects may be difficult to measure accurately.

Future Directions

There are many potential future directions for research into ITPP. Some possible areas of study include its effects on various diseases, its potential use in athletic performance enhancement, and its potential use as a therapeutic agent in various medical conditions.
In conclusion, N-(4-Iodophenyl)-2-(3-oxo-6-methyl-2,3,4,5-tetrahydropyridazine-4-yl)acetamide, or ITPP, is a chemical compound that has been studied extensively for its potential use in scientific research. While its mechanism of action is not fully understood, it has been shown to have a variety of biochemical and physiological effects. There are many potential future directions for research into ITPP, and it may have implications for the treatment of various diseases.

Synthesis Methods

The synthesis of ITPP is a complex process that involves several steps. The first step involves the preparation of 4-iodoaniline, which is then reacted with 2,3,4,5-tetrahydro-3-oxo-6-methylpyridazine-4-carboxylic acid to form the intermediate product. This intermediate product is then reacted with acetic anhydride to form ITPP.

Scientific Research Applications

ITPP has been studied extensively for its potential use in scientific research, particularly in the field of hematology. It has been shown to have a variety of effects on the oxygenation of tissues, which may have implications for the treatment of various diseases.